Cas no 463-56-9 (Thiocyanic acid)

Thiocyanic acid(English namesulfocyanic acid)Also known as thiocyanate(thiocyanic acid)Colorless\volatile\Acidic liquid with strong odor,0Crystals precipitated below ℃,Soluble in water,Strongly acidic.The dilute solution is relatively stable.Heating or interaction with thiohydric acid and inorganic acid,bedecompositionFor various cyanide,React with olefins to form esters.The molecular formula isHSCN,The structural formula isH-S-C≡N.Thiocyanic acid exists in another isomer, i.eH-N=C=S.Free acid is an tautomeric mixture of the two,It can't be separated yet,However, its esters have two forms.(just)Thiocyanate esterR-S-C≡N It is generally a liquid with the smell of scallion.IsothiocyanateR-N=C=SOften called mustard oil,It is a liquid with an unusual pungent smell.Thiocyanic acidToxic,Irritating to eyes and skin.The molecular formula of salt formed with divalent metals isM(SCN)2(MMetal ions representing bivalent,for exampleMg2+\Ca2+\Zn2+etc.).

Thiocyanic acid structure
Thiocyanic acid structure
Thiocyanic acid
463-56-9
CNS-
58.0824
329145
781

Thiocyanic acid Properties

Names and Identifiers

    • Thiocyanic acid
    • HS-C#N
    • hydrogen thiocyanate
    • Isothiocyansaeure
    • nitridosulfanidocarbon
    • SCN
    • Sulfocyanic acid
    • Sulfocyanide
    • thiocyanide
    • Thiocyansaeure
    • NS00002251
    • CHEBI:29200
    • [C(N)(SH)]
    • DTXSID7047221
    • Q25792
    • EINECS 207-337-4
    • HSCN
    • A5KWW7N91V
    • ZMZDMBWJUHKJPS-UHFFFAOYSA-N
    • Q27110065
    • BP-21171
    • C01755
    • BDBM50499190
    • N#C-SH
    • AKOS006227906
    • sulfonium cyanide
    • CHEMBL84336
    • THIOCYANIC ACID [MI]
    • 463-56-9
    • [CN(SH)]
    • UNII-A5KWW7N91V
    • +Expand
    • ZMZDMBWJUHKJPS-UHFFFAOYSA-N
    • InChI=1S/CHNS/c2-1-3/h3H
    • C(#N)S

Computed Properties

  • 58.98300
  • 0
  • 1
  • 0
  • 58.98297021g/mol
  • 3
  • 31.3
  • 0
  • 0
  • 0
  • 0
  • 0
  • 1
  • 0.6
  • 24.8Ų

Experimental Properties

  • 0.39728
  • 62.59000
  • 1.4640 (estimate)
  • -87.78°C (estimate)
  • 1.228 (estimate)

Thiocyanic acid Security Information

Thiocyanic acid Customs Data

  • 2930909090

  • China Customs Code:

    2930909090

    Overview:

    2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

Thiocyanic acid Synthesis

Thiocyanic acid Related Literature

  • 1. XCIV.—The chemistry of organic acid “thiocyanates” and their derivatives
    Augustus E. Dixon J. Chem. Soc. Trans. 1906 89 892
  • 2. CCXXVIII.—The action of nitrous acid on thiocarbamide and on formamidine disulphide. A new structural formula for thiocarbamide
    Emil Alphonse Werner J. Chem. Soc. Trans. 1912 101 2180
  • 3. LXXXV.—Acyl-ψ-derivatives of iminothiocarbamic acid and their isomerides
    Augustus Edward Dixon,John Taylor J. Chem. Soc. Trans. 1907 91 912
  • 4. 893. The ionisation constant of thiocyanic acid
    T. D. B. Morgan,G. Stedman,P. A. E. Whincup J. Chem. Soc. 1965 4813
  • 5. XL.—Certain organic phosphorus compounds
    Augustus Edward Dixon J. Chem. Soc. Trans. 1904 85 350
  • 6. Lewis-acid catalysed tandem reaction Diels–Alder–[3,3] sigmatropic shift between buta-1,3-dienyl thiocyanic acid ester and acryloyl chloride: application in the synthesis of 2-azabicyclo[2.2.2]oct-5-ene derivatives
    Joseph Schoepfer,Christian Marquis,Cécile Pasquier,Reinhard Neier J. Chem. Soc. Chem. Commun. 1994 1001
  • 7. LXIV.—The constitution of “thiocyanates” containing an electronegative group
    Augustus E. Dixon,John Taylor J. Chem. Soc. Trans. 1908 93 684
  • 8. Spectra and hydrogen-bonding characteristics of thiocyanic acid. Part 2.—Spectra of thiocyanic acid-base mixtures in inert solvents
    T. M. Barakat,N. Legge,A. D. E. Pullin Trans. Faraday Soc. 1963 59 1773
  • 9. Spectra and hydrogen-bonding characteristics of thiocyanic acid. Part 1.—Infra-red spectra of thiocyanic acid in inert solvents
    T. M. Barakat,N. Legge,A. D. E. Pullin Trans. Faraday Soc. 1963 59 1764
  • 10. Ionic addition of thiocyanic acid, catalysed by Lewis acids, to alk-1-ynes
    Michel Giffard,Jack Cousseau J. Chem. Soc. Chem. Commun. 1979 1026

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